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Compound of Interest

Compound Name: Methyl 6-formyinicotinate

Cat. No.: B162074

This guide provides an in-depth overview of Methyl 6-formylnicotinate, a key pyridine
derivative intermediate in organic synthesis. It is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its chemical identity,
properties, and synthesis. This compound serves as a critical building block in the creation of a
variety of complex organic molecules, including pharmaceutical intermediates.[1]

Chemical Identity
o |[UPAC Name: methyl 6-formylpyridine-3-carboxylate[2]
e Common Name: Methyl 6-formylnicotinate

» Synonyms: 6-formyl-3-pyridinecarboxylic acid methyl ester, methyl 6-formylpyridine-3-
carboxylate[2][3]

e CAS Number: 10165-86-3

Physicochemical Properties

The properties of Methyl 6-formylnicotinate are summarized below, providing essential data
for its handling, storage, and application in experimental settings.
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Property Value Source(s)

Molecular Formula CsH7NOs3 [21[31[41[5][6]

Molecular Weight 165.15 g/mol [21[3][4]1[5][6]

Appearance Solid [4]

Melting Point 118-120 °C [7]

Boiling Point 272.9 °C at 760 mmHg [2]

Density 1.249 g/cm3 [2]
BZOWIADSJYMJJJ-

InChl Key [21[4115]17]
UHFFFAOYSA-N
COC(=0)C1=CN=C(C=C1)C=

SMILES [21[4]

O

Storage Conditions

Inert atmosphere, 2-8 °C or

-20°C, sealed storage

[2](3]

Experimental Protocol: Synthesis

Methyl 6-formylnicotinate can be synthesized via the oxidation of methyl 6-

hydroxymethylnicotinate. The following protocol provides a general procedure for this

conversion.[8][9]

Objective: To synthesize Methyl 6-formylnicotinate from Methyl 6-hydroxymethylnicotinate.

Materials:

Methyl 6-hydroxymethylnicotinate (7 g, 37 mmol)

Manganese dioxide (MnOz2) (32.3 g, 372 mmol)

Dichloromethane (CH2Clz) (200 mL)

Silica gel for column chromatography
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e Petroleum ether

o Ethyl acetate

Procedure:

A mixture of methyl 6-hydroxymethylnicotinate (7 g, 37 mmol) and manganese dioxide (32.3
g, 372 mmol) is prepared in dichloromethane (200 mL).[8][9]

e The mixture is stirred at 20°C for 4 hours.[3][9]

e Upon completion, the reaction mixture is filtered to remove the solid manganese dioxide.[8]

[°]
e The filtrate is concentrated under reduced pressure.[8][9]

e The resulting residue is purified by silica gel column chromatography, using a solvent system
of petroleum ether/ethyl acetate (5/1 ratio).[8][9]

o The final product, Methyl 6-formylnicotinate, is collected. The reported yield for this
procedure is approximately 97%.[8]

Visualized Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Methyl 6-formylnicotinate.
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Starting Materials

Methyl 6-hydroxymethylnicotinate Manganese Dioxide (MnOz) Dichloromethane (DCM)
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Caption: Workflow for the synthesis of Methyl 6-formylnicotinate.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b162074?utm_src=pdf-body-img
https://www.benchchem.com/product/b162074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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